2-(Bromomethyl)thiophene
Overview
Description
2-(Bromomethyl)thiophene is a chemical compound that is formed by bromination of 3-methyl thiophene with N-bromosuccinimide in the absence of benzoyl peroxide . It is used as a pharmaceutical intermediate and is used to prepare pyrazolo [3,4-d]pyrimidine derivatives as inhibitors of human enterovirus, coxsackievirus, echovirus, influenza virus, herpes simplex virus, and rhinovirus .
Synthesis Analysis
The synthesis of 2-(Bromomethyl)thiophene involves bromination of 3-methyl thiophene with N-bromosuccinimide . Other methods include the Suzuki cross-coupling reactions of various aryl boronic acids with 2-bromo-5-(bromomethyl)thiophene . The polymerization reaction of 2-bromo-3-methoxythiophene has also been studied .Molecular Structure Analysis
The molecular structure of 2-(Bromomethyl)thiophene can be found in various databases . The molecular formula is C5H5BrS and the monoisotopic mass is 175.92953 g/mol .Chemical Reactions Analysis
The chemical reactions involving 2-(Bromomethyl)thiophene include its formation by bromination of 3-methyl thiophene . It is also used in the preparation of poly(3,3′′′-dimethyl-(2,2′:5′,2′:5′,2′′′)tetrathiophene) .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(Bromomethyl)thiophene include a molecular weight of 177.06 g/mol , a density of 1.967 g/mL at 25 °C , and a refractive index of n20/D 1.638 .Scientific Research Applications
Synthesis of Organic Compounds
The regioselective functionalizations of halogenated heterocycles, such as 2-(bromomethyl)thiophene, play an important role in the synthesis of several types of organic compounds . The Suzuki-Miyaura reaction, in particular, has emerged as a convenient way to build carbon-carbon bonds in synthesizing organic compounds .
Designing Targeted Pharmaceutical Compounds
2-(Bromomethyl)thiophene is used in designing targeted pharmaceutical compounds . The synthesized compounds have been screened for their haemolytic and antithrombolytic activities .
Antithrombotic and Haemolytic Activities
The novel compounds synthesized from 2-(bromomethyl)thiophene showed haemolytic and antithrombolytic activities . For instance, the compounds 3f, 3i showed highest 69.7, 33.6% haemolysis of blood cells, respectively .
Biologically Active Compounds
Thiophene-based analogs, such as 2-(bromomethyl)thiophene, have been fascinated by a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry and Material Science
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors .
Fabrication of Organic Light-Emitting Diodes (OLEDs)
Molecules with the thiophene ring system, such as 2-(bromomethyl)thiophene, are used in the fabrication of organic light-emitting diodes (OLEDs) .
Safety And Hazards
Future Directions
Thiophene and its substituted derivatives, including 2-(Bromomethyl)thiophene, have shown promising applications in the field of medicinal chemistry . They are effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer . Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists .
properties
IUPAC Name |
2-(bromomethyl)thiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrS/c6-4-5-2-1-3-7-5/h1-3H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZOBOLDDGXPTBP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10474031 |
Source
|
| Record name | 2-(bromomethyl)thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10474031 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Bromomethyl)thiophene | |
CAS RN |
45438-73-1 |
Source
|
| Record name | 2-(bromomethyl)thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10474031 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(Bromomethyl)thiophene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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